Cas no 868145-41-9 (N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide)

• Product Name: N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide
• CAS No: 868145-41-9
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 5964258
• PubChem ID: 2144728
• Update Time: 2025-10-28

N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide
• Acetamide, N-(4-methoxyphenyl)-2-(4-methylphenoxy)-N-(phenylmethyl)-
• 868145-41-9
• AKOS002226187
• F1673-7268
• N-benzyl-N-(4-methoxyphenyl)-2-(p-tolyloxy)acetamide

• Inchi： 1S/C23H23NO3/c1-18-8-12-22(13-9-18)27-17-23(25)24(16-19-6-4-3-5-7-19)20-10-14-21(26-2)15-11-20/h3-15H,16-17H2,1-2H3
• InChI Key： QWSARNSHLWZKIR-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(OC)C=C1)CC1=CC=CC=C1)(=O)COC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 361.16779360g/mol
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.8Ų

Additional information on N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide

Comprehensive Guide to N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide (CAS No. 868145-41-9)

N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide (CAS No. 868145-41-9) is a specialized organic compound that has garnered attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its N-benzyl and methoxyphenyl functional groups, which contribute to its distinctive properties and reactivity.

The chemical structure of N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide includes a benzyl group attached to a nitrogen atom, a methoxyphenyl moiety, and a methylphenoxyacetamide backbone. This combination of functional groups makes it a versatile intermediate in synthetic chemistry. The presence of the methoxy group enhances its solubility in organic solvents, while the benzyl group provides stability under various reaction conditions. These attributes make it a valuable compound for researchers focusing on medicinal chemistry and drug design.

One of the key areas of interest for N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide is its potential role in the development of novel therapeutic agents. Recent studies have highlighted its relevance in targeting specific biochemical pathways, making it a candidate for further investigation in cancer research and neurodegenerative diseases. The compound's ability to interact with certain enzymes and receptors has sparked curiosity among scientists exploring small-molecule inhibitors and signal transduction modulators.

In addition to its pharmaceutical applications, N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide is also studied for its physicochemical properties. Researchers have examined its melting point, solubility, and stability under different environmental conditions. These studies are crucial for optimizing its use in laboratory settings and ensuring reproducibility in experimental results. The compound's lipophilicity and hydrogen-bonding capacity are also topics of interest, as they influence its bioavailability and interaction with biological targets.

The synthesis of N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide typically involves multi-step organic reactions, including amide coupling and ether formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and development purposes.

From a commercial perspective, the demand for N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide is driven by its potential applications in drug discovery and biochemical assays. Pharmaceutical companies and research institutions are increasingly sourcing high-purity samples of this compound to support their investigative projects. The growing interest in personalized medicine and targeted therapies has further amplified its significance in the scientific community.

Safety and handling of N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide are paramount in laboratory environments. While it is not classified as a hazardous material, standard precautions such as wearing personal protective equipment (PPE) and working in a well-ventilated area are recommended. Proper storage conditions, including protection from moisture and light, help maintain its stability over time.

In conclusion, N-benzyl-N-(4-methoxyphenyl)-2-(4-methylphenoxy)acetamide (CAS No. 868145-41-9) is a compound of significant interest in modern chemical and pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable tool for scientists exploring new frontiers in drug development and molecular biology. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative medical solutions.